![molecular formula C9H10N2O4S B1413728 1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide CAS No. 2169585-32-2](/img/structure/B1413728.png)
1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide
Overview
Description
“1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide” is a chemical compound .
Molecular Structure Analysis
The molecular formula for this compound is C9H10N2O4S and its molecular weight is 242.25 . More detailed structural information is not available in the search results.Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.25 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results .Scientific Research Applications
Regiocontrolled Synthesis of Substituted Imidazoles
This compound plays a crucial role in the synthesis of substituted imidazoles, which are key components in functional molecules used in various everyday applications. The ability to control the regiochemistry during the synthesis of imidazoles is vital for the development of compounds with specific properties and functions .
Antimicrobial Potential
Derivatives of this compound have shown promising results in antimicrobial studies. Compounds 1a and 1b, in particular, demonstrated good antimicrobial potential, indicating the usefulness of this compound in developing new antimicrobial agents .
Anti-inflammatory and Analgesic Activities
Certain derivatives of 1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide have exhibited significant anti-inflammatory and analgesic activities. These properties are comparable to those of well-known drugs such as indomethacin and celecoxib, suggesting potential applications in pain management and inflammation control .
Chemical Research and Development
The compound is available for purchase from chemical suppliers, indicating its use in chemical research and development. Researchers can acquire this compound to explore its properties and potential applications in various scientific fields.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its molecular formula and weight, are of interest in scientific research. Understanding these properties can lead to insights into its reactivity and interactions with other substances .
Therapeutic Research
Also known as BBM-928, this compound has garnered attention due to its potential therapeutic applications. Its molecular weight and formula suggest it could be a candidate for drug development and other therapeutic purposes.
properties
IUPAC Name |
1-methyl-2-oxo-4H-3,1-benzoxazine-7-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4S/c1-11-8-4-7(16(10,13)14)3-2-6(8)5-15-9(11)12/h2-4H,5H2,1H3,(H2,10,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGFSPKOSGVFAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(COC1=O)C=CC(=C2)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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